Ergokonin C
Ergokonin C
Brand Name:
Vulcanchem
CAS No.:
139471-01-5
VCID:
VC0237173
InChI:
InChI=1S/C32H49NO6/c1-17(2)18(3)8-9-19(4)21-10-11-23-24-22(13-15-31(21,23)27(35)36)30(7)14-12-20(38-28(37)29(5,6)33)16-32(30)26(39-32)25(24)34/h8-9,17-22,25-26,34H,10-16,33H2,1-7H3,(H,35,36)/b9-8+/t18-,19+,20-,21-,22-,25+,26+,30+,31-,32+/m0/s1
SMILES:
CC(C)C(C)C=CC(C)C1CCC2=C3C(CCC12C(=O)O)C4(CCC(CC45C(C3O)O5)OC(=O)C(C)(C)N)C
Molecular Formula:
C32H49NO6
Molecular Weight:
543.7 g/mol
Ergokonin C
CAS No.: 139471-01-5
Main Products
VCID: VC0237173
Molecular Formula: C32H49NO6
Molecular Weight: 543.7 g/mol
| CAS No. | 139471-01-5 |
|---|---|
| Product Name | Ergokonin C |
| Molecular Formula | C32H49NO6 |
| Molecular Weight | 543.7 g/mol |
| IUPAC Name | (1S,2R,5S,7S,9R,10R,15S,16S)-5-(2-amino-2-methylpropanoyl)oxy-15-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10-hydroxy-2-methyl-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadec-11-ene-16-carboxylic acid |
| Standard InChI | InChI=1S/C32H49NO6/c1-17(2)18(3)8-9-19(4)21-10-11-23-24-22(13-15-31(21,23)27(35)36)30(7)14-12-20(38-28(37)29(5,6)33)16-32(30)26(39-32)25(24)34/h8-9,17-22,25-26,34H,10-16,33H2,1-7H3,(H,35,36)/b9-8+/t18-,19+,20-,21-,22-,25+,26+,30+,31-,32+/m0/s1 |
| Standard InChIKey | YYOVEXZGHBXNOO-FLBCEDPUSA-N |
| Isomeric SMILES | C[C@H](/C=C/[C@H](C)C(C)C)[C@@H]1CCC2=C3[C@H](CC[C@]12C(=O)O)[C@]4(CC[C@@H](C[C@@]45[C@@H]([C@@H]3O)O5)OC(=O)C(C)(C)N)C |
| SMILES | CC(C)C(C)C=CC(C)C1CCC2=C3C(CCC12C(=O)O)C4(CCC(CC45C(C3O)O5)OC(=O)C(C)(C)N)C |
| Canonical SMILES | CC(C)C(C)C=CC(C)C1CCC2=C3C(CCC12C(=O)O)C4(CCC(CC45C(C3O)O5)OC(=O)C(C)(C)N)C |
| Synonyms | Ergokonin C |
| PubChem Compound | 6439422 |
| Last Modified | Nov 11 2021 |
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